Cas no 823198-80-7 (Pyridine, 2-[(4-methoxyphenyl)ethynyl]-6-methyl-, hydrochloride)

• Product Name: Pyridine, 2-[(4-methoxyphenyl)ethynyl]-6-methyl-, hydrochloride
• CAS No: 823198-80-7
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 694864
• PubChem ID: 71419427
• Update Time: 2025-04-19

Pyridine, 2-[(4-methoxyphenyl)ethynyl]-6-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4-methoxyphenyl)ethynyl]-6-methyl-, hydrochloride
• 2-[2-(4-methoxyphenyl)ethynyl]-6-methylpyridine,hydrochloride
• DTXSID90838672
• 823198-80-7
• 2-[(4-Methoxyphenyl)ethynyl]-6-methylpyridine--hydrogen chloride (1/1)

• Inchi： 1S/C15H13NO.ClH/c1-12-4-3-5-14(16-12)9-6-13-7-10-15(17-2)11-8-13;/h3-5,7-8,10-11H,1-2H3;1H
• InChI Key： HWDZFZPCXZYVQK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(C#CC2=CC=CC(C)=N2)=CC=1

Computed Properties

• Exact Mass: 259.0763918g/mol
• Monoisotopic Mass: 259.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų